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Compound of Interest

Compound Name: 5-Aminoindole

Cat. No.: B014826

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling information for 5-Aminoindole (CAS:
5192-03-0), a chemical compound utilized in various research and development applications,
including the preparation of Smac mimetics, cytotoxic agents, and inhibitors of receptor tyrosine
kinases.[1] Adherence to stringent safety protocols is essential when working with this
compound due to its potential health hazards.

Hazard Identification and Classification

5-Aminoindole is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following classifications for 5-
Aminoindole and its hydrochloride salt.

Table 1: GHS Hazard Classification for 5-Aminoindole
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Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[2]

Acute Toxicity, Oral Category 4
[31[41[5]1[6]
H311: Toxic in contact with
Acute Toxicity, Dermal Category 3/ Category 4 skin[1][4][5] / H312: Harmful in
contact with skin[2][6]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][6]
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2 7]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A L
Irritation irritation[1][3][4][5][7]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer[2][6]
Specific target organ toxicity — H335: May cause respiratory
] Category 3 o
single exposure irritation[3][7]
Hazardous to the aquatic H400: Very toxic to aquatic
) Category 1 ]
environment, acute hazard life[1][4][5]

Note: Classifications can vary slightly between suppliers and whether the compound is in its
base or hydrochloride salt form.

The signal word for 5-Aminoindole is typically "Warning" or "Danger".[1][2][5][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Aminoindole is crucial for safe
handling and storage.

Table 2: Physical and Chemical Properties of 5-Aminoindole
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Property Value

Molecular Formula CsHsN2[1][3][5]

Molecular Weight 132.16 g/mol [3][5]

Appearance Crystals or powder, white to gray to brown[1]
Melting Point 131-133 °C (decomposes)[1][5]

Room temperature, recommended <15°C in a
Storage Temperature
cool, dark place

Solubility Soluble in Methanol
InChl Key ZCBIFHNDZBSCEP-UHFFFAOYSA-N[1][5]
CAS Number 5192-03-0[1][3][5][7]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize exposure risk. The following
workflows outline the necessary precautions.

General Handling Workflow

All work with 5-Aminoindole should be performed in a designated area, preferably within a
chemical fume hood, to ensure adequate ventilation and containment.
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Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Eye Protection)

;

Verify Chemical Fume Hood is Operational

;

Gather all necessary equipment and reagents

Preparation

Proceed to Handling

v

Weigh solid compound inside fume hood
Minimize dust generation

;

Transfer compound carefully
Avoid contact with skin and eyes

;

Perform experimental procedure

Handling

Proceed to Cleanup

Decontaminate work surfaces

y

Dispose of waste in labeled hazardous waste containers

;

Store 5-Aminoindole in a tightly sealed container
in a cool, dry, well-ventilated area

;

Wash hands thoroughly

Post-Handling

Diagram 1: General Handling Workflow for 5-Aminoindole

Click to download full resolution via product page

Caption: Workflow for the safe laboratory handling of 5-Aminoindole.
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Precautions for Safe Handling:

¢ Avoid contact with skin, eyes, and clothing.[2][7][8]

e Avoid the formation of dust and aerosols.[7][9]

e Use only in a well-ventilated area or under a chemical fume hood.[2][9]
» Do not eat, drink, or smoke when using this product.[2]

e Wash hands thoroughly after handling.[2][8][9]

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[2][7]

Conditions for Safe Storage:

Store in a cool, dry, well-ventilated place.[2][7][9]

Keep the container tightly closed when not in use.[2][7][8][9]

Store away from incompatible substances such as strong oxidizing agents.[9]

The compound is noted to be air and light sensitive, so protection from both is
recommended.[4][8]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Engineering Controls

Work should be conducted in a well-ventilated
area, preferably a chemical fume hood.
Eyewash stations and safety showers must be
readily accessible.[2][9][10]

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles conforming to
standards like OSHA 29 CFR 1910.133 or
European Standard EN166.[7][8][9][10]

Skin Protection

Wear impervious clothing and chemical-
resistant gloves (e.g., nitrile, neoprene). Gloves
must be inspected prior to use and removed
using the proper technique.[7][8][9][10]

Respiratory Protection

If ventilation is inadequate or dust is generated,
use a NIOSH-approved N95 (or better)
particulate respirator.[1][8][10]

First Aid Measures

In the event of exposure, immediate action is crucial. The following procedures should be

followed.
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Click to download full resolution via product page

Caption: Decision-making workflow for first aid after exposure.

o General Advice: Immediately remove any clothing contaminated by the product. Consult a
physician and show them the Safety Data Sheet (SDS).[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Obtain medical aid immediately.[2][8][9]

o Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes
while removing contaminated clothing and shoes.[2][8][9] Wash clothing before reuse.[2][8]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[2][8][9] Obtain medical aid immediately.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water.[2][8] Never give anything by mouth to an
unconscious person.[2] Obtain medical aid immediately.[2]
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Accidental Release and Firefighting Measures
Accidental Release

In case of a spill, a systematic approach is necessary to ensure safety and prevent
environmental contamination.
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Spill Detected

Initiate Protocol

Evacuate unnecessary personnel to a safe area

i

Ensure adequate ventilation

i

Remove all sources of ignition

i

Wear appropriate PPE

Immediate| Response

'

Prevent further leakage or spillage if safe to do so

i

Vacuum, sweep up, or absorb with inert material

i

Place into a suitable, closed, labeled disposal container

Containment & Cleanup

'

Clean the affected area

i

Dispose of waste according to local regulations

Post-Cleanup

Diagram 3: Accidental Spill Response Protocol

Click to download full resolution via product page

Caption: Step-by-step procedure for managing an accidental spill.
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e Personal Precautions: Wear appropriate protective equipment and keep unprotected
personnel away. Ensure adequate ventilation and remove all sources of ignition.[2][7][9]
Avoid dust formation.[7][9]

o Environmental Precautions: Prevent the product from entering drains, other waterways, or
soil.[2]

» Methods for Cleaning Up: Carefully sweep up, vacuum, or absorb with inert material and
place it into a suitable, closed container for disposal.[2][7][9]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[2][11]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[2][9] Hazardous combustion products include carbon oxides
(CO, CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[2][9]

» Advice for Firefighters: As in any fire, wear a NIOSH-approved self-contained breathing
apparatus (SCBA) and full protective gear.[2][9]

Toxicological and Ecological Information

o Toxicological Information: Acute toxicity data is limited, with most sources stating that the
toxicological properties have not been fully investigated.[8] It is known to be harmful if
swallowed, inhaled, or in contact with skin.[2] Eye and skin contact may cause irritation,
characterized by redness, watering, itching, or scaling.[2] It is also suspected of causing
cancer.[2]

» Ecological Information: Data on ecotoxicity is largely unavailable.[2] However, some
classifications indicate it is very toxic to aquatic life.[4] It should not be released into the
environment, and spills should be prevented from entering drains or waterways.[2][9]

Disposal Considerations

All waste containing 5-Aminoindole must be treated as hazardous waste. Dispose of contents
and containers in accordance with local, regional, and national regulations.[2][10] Do not empty
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into drains.[9]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the specific Safety Data Sheet (SDS) provided by your supplier for the most detailed
and up-to-date information before handling 5-Aminoindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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